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Compound of Interest

4-Chloro-3-fluoro-2-
Compound Name:

hydroxybenzaldehyde
CAS No.: 1427431-22-8
Cat. No.: B2502932

Get Quote

Executive Summary: Immediate Action Card

Do not discard down the drain. This compound is a halogenated organic substance with
phenolic and aldehyde functionality.[1][2] It poses environmental toxicity risks and potential
reactivity hazards if misclassified.[1]

Waste Stream Action Container Labeling
) Bag in heavy-duty Hazardous Waste: Solid,

Solid Waste (Gloves, Paper) _

polyethylene.[1] Halogenated Organic
o ] Segregate into Halogenated Hazardous Waste: Liquid,

Liquid Waste (Mother Liquor)
Solvents.[1] Halogenated (ClI, F)

Pure Substance Keep in original vial; overpack.

] Lab Pack: Toxic, Irritant
(Expired/Excess) [1]

Chemical Profile & Hazard Identification

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b2502932#bc-rfq
https://pubchemlite.lcsb.uni.lu/e/compound/87561573
https://store.apolloscientific.co.uk/storage/msds/PC0836_msds.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/87561573
https://pubchemlite.lcsb.uni.lu/e/compound/87561573
https://pubchemlite.lcsb.uni.lu/e/compound/87561573
https://pubchemlite.lcsb.uni.lu/e/compound/87561573
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2502932?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

To dispose of 4-Chloro-3-fluoro-2-hydroxybenzaldehyde (CAS: 1427431-22-8) safely, you
must understand the "why" behind the protocols.[1] This is not a generic organic solid; its
trisubstituted benzene ring dictates specific handling.[1]

» Halogenated Load (Cl, F): The presence of Chlorine and Fluorine atoms classifies this strictly
as Halogenated Waste.[1] It cannot be incinerated in standard fuel-blending kilns used for
non-halogenated solvents due to the formation of acid gases (HCI, HF) and potential dioxins.
[1] It requires high-temperature incineration with scrubbers.[1]

e Phenolic Moiety (-OH): The hydroxyl group at the 2-position (ortho to aldehyde) makes this
compound acidic (

).[1] It can react exothermically with strong bases and may increase skin absorption of the
compound.[1]

o Aldehyde Group (-CHO): Aldehydes are susceptible to air oxidation (forming the
corresponding benzoic acid) and can react violently with strong oxidizers or primary amines.

[1]
GHS Classification:
e H302: Harmful if swallowed.[1]
e H315/H319: Causes skin and serious eye irritation.[1][3][4][5]
e H411: Toxic to aquatic life with long-lasting effects.[1]

Pre-Disposal Handling & Segregation

Proper segregation at the bench is the most critical step.[1] Mixing this compound with
incompatible streams is the most common cause of laboratory waste accidents.[1]

Compatibility Matrix
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Chemical Class

Compatibility

Risk

Strong Oxidizers (Nitric acid,

Peroxides)

INCOMPATIBLE

Fire/Explosion (Aldehyde
oxidation).[1]

Strong Bases (NaOH, KOH)

INCOMPATIBLE

Exothermic deprotonation;

polymerization.[1]

Halogenated Solvents (DCM,

Safe for co-disposal in

COMPATIBLE
Chloroform) halogenated streams.[1]
Safe chemically, but
Non-Halogenated Solvents downgrades the waste stream
CONDITIONAL

(Acetone, MeOH)

to "Halogenated" (more

expensive).[1]

Segregation Decision Tree

The following logic flow ensures the waste ends up in the correct regulatory stream.
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Waste Generation

Physical State?

Liquid (Solutions)

Solid (Gloves, Paper, Pure)

Solvent Type?

ontains CI/F Solvents \Only C/H/O Solvents

Halogenated (DCM, CHCI3) Non-Halo (MeOH, Acetone)

Must be treated as Halo
due to solute

Bin: Hazardous Solid Waste

Carboy: Halogenated Organic

Carboy: Halogenated Organic (Cross-Contaminated)

(Trace Halogens)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 4-Chloro-3-fluoro-2-hydroxybenzaldehyde waste.
Note that adding this compound to a non-halogenated solvent turns the entire mixture into
halogenated waste.[1]

Detailed Disposal Workflows
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Scenario A: Solid Waste (Contaminated Debris)

Applicable to: Weighing boats, contaminated gloves, paper towels, and silica gel columns.[1]

» Collection: Do not use standard trash bins. Use a dedicated wide-mouth jar or a double-lined
polyethylene bag labeled "Hazardous Solid Waste."[1]

» Labeling: Explicitly write "Contains Halogenated Organics" on the tag.[1] This alerts the
disposal vendor to use the correct incineration chamber.[1]

» Sealing: Ensure the container is air-tight. Aldehyde vapors can be irritating even from solid
residues.[1]

Scenario B: Liquid Waste (Reaction Mixtures)

Applicable to: Mother liquors, rotovap condensates, and rinses.[1]

» Stream Selection: Even if you dissolved the compound in Methanol (non-halogenated), the
presence of the CI/F atoms in the solute mandates the Halogenated Waste stream.[1]

» pH Check: Before adding to a central carboy, check the pH. If the solution is highly acidic or
basic (due to workup), neutralize it to pH 6-8.[1]

o Why? Adding an acidic phenol solution to a carboy containing basic waste (e.g., amine
wastes) can cause heat generation and pressure buildup.[1]

o Container: Use High-Density Polyethylene (HDPE) or Glass carboys.[1] Avoid metal
containers if the solution is acidic.[1]

Scenario C: Pure Substance (Expired or Excess
Inventory)

Applicable to: Full or partial vials of the pure chemical.[1]

o Do Not Empty: Do not empty the vial into a liquid waste container. It is safer and more cost-
effective to dispose of the pure substance in its original container.[1]

o Lab Packing: Place the tightly capped vial into a larger "Lab Pack" drum.
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 Inventory Log: De-register the container from your chemical inventory system (e.g., CisPro,
ChemTracker) to prevent "ghost inventory."[1]

Regulatory Framework (US Focus)

 RCRA (Resource Conservation and Recovery Act):

o While 4-Chloro-3-fluoro-2-hydroxybenzaldehyde is not explicitly P-listed or U-listed by
name, it is a Characteristic Waste.[1]

o Toxicity: If the waste extract contains high levels of halogenated contaminants, it fails the
TCLP (Toxicity Characteristic Leaching Procedure).[1]

o Waste Code: Default to D001 (if in flammable solvent) and treat as Halogenated Organic.

[1]

o EPA Disposal Method: Incineration is the Best Demonstrated Available Technology (BDAT)
for halogenated aromatics.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [4-Chloro-3-fluoro-2-hydroxybenzaldehyde proper
disposal procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2502932/docs#4-chloro-3-fluoro-2-
hydroxybenzaldehyde-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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